
Acitazanolast hydrate CAS number and
molecular weight

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Acitazanolast hydrate

Cat. No.: B12723023 Get Quote

An In-Depth Technical Guide to Acitazanolast
Hydrate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Acitazanolast hydrate, a

compound of interest in pharmaceutical research and development. This document collates

critical chemical and physical data, and will delve into its mechanism of action and relevant

experimental data to support further investigation and application.

Core Chemical and Physical Properties
Acitazanolast is an anti-allergic agent and a leukotriene D4 antagonist.[1] For clarity in

research and documentation, it is crucial to distinguish between the anhydrous form and its

hydrate.
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Property Acitazanolast (Anhydrous) Acitazanolast Hydrate

CAS Number 114607-46-4[1][2] 1184521-48-9[3][4]

Molecular Formula C9H7N5O3[1] C9H7N5O3 · H2O[5]

Molecular Weight 233.18 g/mol [1][4] 251.20 g/mol [3][5]

Synonyms
3'-(1H-TETRAZOL-5-

YL)OXANILIC ACID
Zepelin[3][5]

UNII 99Y8VJ356G U6SU9ZSU4K[3]

Experimental Protocols & Signaling Pathways
Further investigation into the experimental methodologies and the specific signaling pathways

modulated by Acitazanolast hydrate is ongoing. This section will be populated with detailed

protocols and visual diagrams as data becomes available through continued research.

To illustrate the logical flow of a typical drug discovery and analysis pipeline, the following

diagram is provided.
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Caption: A generalized workflow for drug discovery and development.

Further updates to this guide will include specific signaling pathway diagrams for

Acitazanolast hydrate, detailing its mechanism of action at a molecular level, and
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comprehensive experimental protocols derived from peer-reviewed literature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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